Neodymium(III) iodide

Specification

• CAS No.: 13813-24-6
• Molecular Formula: I3Nd
• Molecular Weight: 524.96 g/mol
• IUPAC Name: neodymium(3+);triiodide
• Standard InChI: InChI=1S/3HI.Nd/h3*1H;/q;;;+3/p-3
• Standard InChI Key: DKSXWSAKLYQPQE-UHFFFAOYSA-K
• SMILES: I[Nd](I)I
• Canonical SMILES: [I-].[I-].[I-].[Nd+3]

Introduction

Preparation Methods

Direct Synthesis from Elements

The most fundamental preparation method for neodymium(III) iodide involves the direct reaction between elemental neodymium and iodine in an inert atmosphere. This synthetic pathway proceeds according to the following chemical equation:

2 Nd + 3 I₂ → 2 NdI₃

This reaction requires careful control of temperature and atmospheric conditions to prevent oxidation of the highly reactive neodymium metal while ensuring complete reaction with iodine vapor.

Synthesis from Neodymium Oxide

An alternative preparation route utilizes neodymium(III) oxide as the starting material, employing hydroiodic acid as the reagent to form the iodide salt. The reaction proceeds as follows:

Nd₂O₃ + 6 HI → 2 NdI₃ + 3 H₂O

This method initially produces a hydrated form of neodymium(III) iodide, typically the nonahydrate (NdI₃·9H₂O), which requires subsequent dehydration to obtain the anhydrous compound.

Conversion from Hydrated to Anhydrous Form

The transformation of hydrated neodymium(III) iodide to its anhydrous form can be accomplished by heating the nonahydrate with ammonium iodide. This process facilitates water removal while maintaining the iodide content:

NdI₃·9H₂O + nNH₄I → NdI₃ + nNH₃ + nHI + 9H₂O

This dehydration method proves particularly valuable when high-purity anhydrous neodymium(III) iodide is required for specialized applications in catalysis or materials synthesis.

Physical and Chemical Properties

Crystallographic Properties

The crystal structure of neodymium(III) iodide varies depending on its hydration state. The nonahydrate (NdI₃·9H₂O) belongs to the orthorhombic crystal system, with space group Pmmn. Detailed crystallographic analysis has determined the lattice constants as a = 1.16604 nm, b = 0.80103 nm, and c = 0.89702 nm, with Z = 4 formula units per unit cell. This structural information provides valuable insights into the coordination environment of the neodymium ion and the arrangement of water molecules within the crystal lattice.

Thermal Characteristics

Neodymium(III) iodide demonstrates substantial thermal stability with a melting point reported between 775±3°C and 784°C, making it suitable for applications involving high-temperature processes. The compound possesses a boiling point of approximately 1,370°C (2,498°F), characteristic of many lanthanide halides. These thermal properties influence its behavior in various chemical reactions and physical transformations.

Solubility Behavior

The solubility profile of neodymium(III) iodide varies significantly across different solvents, influencing its applications in synthesis and separation processes. Table 1 presents a comprehensive overview of its solubility in various media under specific conditions.

Table 1: Solubility of Neodymium(III) Iodide in Various Solvents

Solvent	Temperature (°C)	Solubility	Form
Water	0	87.21 mass %	NdI₃
1-Butanol	0	57.97 mass % (1.514 mol kg⁻¹)	NdI₃·9H₂O
1,2-Ethanediamine	30	2.53 g/100g solvent (0.0482 mol kg⁻¹)	NdI₃
Ethanolamine	30	1.93 g/100g solvent (0.0368 mol kg⁻¹)	NdI₃
Morpholine	30	0.500 g/100g solvent (9.52×10⁻³ mol kg⁻¹)	NdI₃
N,N-Dimethylformamide	25	657.1 g/dm³ (0.5921 mol dm⁻³)	NdI₃·8HCON(CH₃)₂

The data demonstrates that neodymium(III) iodide exhibits exceptional solubility in water, consistent with its strong hygroscopic character. Its solubility in organic solvents varies considerably, with higher solubility observed in protic solvents like 1-butanol compared to nitrogen-containing heterocycles such as morpholine. Notably, the compound forms a stable solvate with N,N-dimethylformamide (NdI₃·8HCON(CH₃)₂), highlighting its propensity for coordination with oxygen-containing ligands.

Chemical Reactivity

Hydrolysis and Hygroscopic Behavior

Neodymium(III) iodide demonstrates pronounced hygroscopicity, readily absorbing atmospheric moisture to form hydrates. The most common hydrate is the nonahydrate (NdI₃·9H₂O), which has been extensively characterized crystallographically. This strong affinity for water molecules necessitates stringent handling and storage protocols to maintain the anhydrous form when required for specific applications. The hygroscopic nature also influences its behavior in solution chemistry and solid-state transformations.

Redox Behavior

Neodymium(III) iodide can undergo reduction to form neodymium(II) iodide (NdI₂) when heated with elemental neodymium at elevated temperatures. This reduction process represents an important pathway for accessing lower oxidation states of neodymium:

Nd + 2NdI₃ → 3NdI₂

The reaction typically requires temperatures between 800°C and 900°C under vacuum conditions to prevent oxidation and ensure complete conversion. The resulting neodymium(II) iodide appears as a violet solid with distinct physical and chemical properties compared to its trivalent counterpart.

Coordination Chemistry and Complex Formation

Neodymium(III) iodide readily forms coordination compounds with various electron-donating ligands, particularly those containing oxygen or nitrogen donor atoms. A significant example includes the tetrahydrofuran (THF) complex, NdI₃(THF)₃.₅, which serves as an important precursor for synthesizing more complex neodymium compounds. This coordination behavior stems from the large ionic radius and high charge of the Nd³⁺ ion, enabling it to accommodate multiple ligands in its coordination sphere.

In N,N-dimethylformamide, neodymium(III) iodide forms a well-defined solvate with eight solvent molecules (NdI₃·8HCON(CH₃)₂), which exhibits a melting point between 91.5°C and 94.5°C. The formation of such solvates illustrates the strong interaction between the neodymium center and electron-donating functional groups, a property often exploited in the design of catalytic systems.

Applications in Chemical Synthesis and Materials Science

Catalysis in Polymerization Reactions

One of the most significant applications of neodymium(III) iodide lies in its role as a precursor for catalysts in polymerization reactions, particularly in the ring-opening polymerization (ROP) of lactide. Research has demonstrated that bis(iminophosphoranyl)methanide neodymium(III) complexes prepared from NdI₃(THF)₃.₅ exhibit exceptional catalytic activity in controlling the polymerization process.

These neodymium-based catalysts demonstrate remarkable performance characteristics, including:

• Exceptionally fast polymerization kinetics, achieving complete conversion within minutes

• Precise control over the molecular weight of the resulting polymer

• Production of polylactide with narrow polydispersity indices

• Versatility in accommodating different reaction conditions and monomers

The research published in Organometallics reveals that heteroleptic neodymium iodide complexes containing amido groups function as viable initiators for lactide polymerization. Moreover, an initiating system comprising a rare neodymium-alkyl-carbene complex [Nd{C(PPh₂NᵢPr)₂}{CH(PPh₂NᵢPr)₂}] with externally added ᵢPrOH also demonstrated unexpected catalytic activity for the ROP of lactide.

Precursor for Advanced Materials

While the search results provide limited information on other applications of neodymium(III) iodide, its unique physical and chemical properties suggest potential uses in several advanced materials fields. As a source of neodymium in controlled chemical reactions, it may contribute to the synthesis of:

• Magnetic materials containing neodymium, which often exhibit exceptional magnetic properties

• Optical materials utilizing the distinctive spectroscopic characteristics of neodymium

• Electronic components requiring precise control of rare earth element distribution

• Specialized ceramics and glasses incorporating neodymium for specific optical or electronic properties